molecular formula C18H16N2O2 B1390617 2-(1,2,3,4-Tetrahydronaphthalen-1-yl)-2H-indazole-3-carboxylic acid CAS No. 1197238-45-1

2-(1,2,3,4-Tetrahydronaphthalen-1-yl)-2H-indazole-3-carboxylic acid

Cat. No. B1390617
CAS RN: 1197238-45-1
M. Wt: 292.3 g/mol
InChI Key: PHBVFAFYPLRGRS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(1,2,3,4-Tetrahydronaphthalen-1-yl)-2H-indazole-3-carboxylic acid, also known as THNICA, is an organic compound which has been studied for its potential applications in science and industry. It is an indazole derivative, containing a nitrogen atom and a carboxylic acid group, and is a member of the tetrahydronaphthalene family. THNICA is of interest due to its various pharmacological properties, and its ability to act as a synthetic intermediate. In particular, it has been studied for its potential use in drug design, as a potential drug target, and as a reagent in organic synthesis.

Scientific Research Applications

Synthesis and Applications in Antimicrobial Activity

Research by Zheng et al. (2021) explored the synthesis of novel azaheterocycles, including compounds related to 2-(1,2,3,4-tetrahydronaphthalen-1-yl)-2H-indazole-3-carboxylic acid. These compounds demonstrated antimicrobial activity against Staphylococcus aureus, suggesting potential use as antibiotics. The study provided insights into the synthesis and potential antimicrobial applications of these compounds (Zheng, Meng, Wang, & Wang, 2021).

Thromboxane A2 Synthase Inhibition

Cozzi et al. (1991) synthesized N-imidazol-1-yl derivatives of 1,2,3,4-tetrahydronaphthalene and found these compounds to be effective inhibitors of thromboxane A2 synthase. This property indicates potential therapeutic applications in conditions where thromboxane A2 synthase plays a role (Cozzi, Branzoli, Carganico, Ferti, Pillan, Severino, & Tonani, 1991).

Antidepressant Activity

Shukla et al. (1992) investigated derivatives of tetrahydronaphthalene for their antidepressant activities. Specifically, they synthesized compounds like trans-2-[N-(2-hydroxy-1,2,3,4-tetrahydronaphthalene-1-yl)]iminothiazolidine, which showed marked antidepressant activity. This indicates the potential of such compounds in treating depression (Shukla, Singh, Khanna, Saxena, Singh, Sur, Dhawan, & Anand, 1992).

Analgesic Activity

Turan-Zitouni et al. (1999) synthesized triazoles and triazolothiadiazines from a precursor related to this compound, demonstrating significant analgesic activity in some compounds. This suggests potential use in pain management (Turan-Zitouni, Kaplancıklı, Erol, & Kılıç, 1999).

Enantioselective Catalysis

McCarthy et al. (2000) explored the use of cationic rhodium complexes of 2-phenylquinazolin-4-yl-2-(diphenylphosphino)naphthalene for the enantioselective hydroboration of olefins. This research is significant for the synthesis of optically active compounds, including those related to this compound (McCarthy, Hooper, & Guiry, 2000).

properties

IUPAC Name

2-(1,2,3,4-tetrahydronaphthalen-1-yl)indazole-3-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H16N2O2/c21-18(22)17-14-9-3-4-10-15(14)19-20(17)16-11-5-7-12-6-1-2-8-13(12)16/h1-4,6,8-10,16H,5,7,11H2,(H,21,22)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PHBVFAFYPLRGRS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(C2=CC=CC=C2C1)N3C(=C4C=CC=CC4=N3)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H16N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

292.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2-(1,2,3,4-Tetrahydronaphthalen-1-yl)-2H-indazole-3-carboxylic acid
Reactant of Route 2
2-(1,2,3,4-Tetrahydronaphthalen-1-yl)-2H-indazole-3-carboxylic acid
Reactant of Route 3
2-(1,2,3,4-Tetrahydronaphthalen-1-yl)-2H-indazole-3-carboxylic acid
Reactant of Route 4
2-(1,2,3,4-Tetrahydronaphthalen-1-yl)-2H-indazole-3-carboxylic acid
Reactant of Route 5
2-(1,2,3,4-Tetrahydronaphthalen-1-yl)-2H-indazole-3-carboxylic acid
Reactant of Route 6
2-(1,2,3,4-Tetrahydronaphthalen-1-yl)-2H-indazole-3-carboxylic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.